An In-Depth Technical Guide to 4-(4-iodophenyl)-3-buten-2-one for Researchers and Drug Development Professionals
An In-Depth Technical Guide to 4-(4-iodophenyl)-3-buten-2-one for Researchers and Drug Development Professionals
This guide provides a comprehensive technical overview of 4-(4-iodophenyl)-3-buten-2-one, a member of the chalcone family of compounds. Chalcones, characterized by an open-chain flavonoid structure with two aromatic rings joined by a three-carbon α,β-unsaturated carbonyl system, are a significant class of molecules in medicinal chemistry. They are recognized for their broad spectrum of biological activities and serve as versatile synthons for the preparation of various heterocyclic compounds. This document is intended for researchers, scientists, and professionals in drug development, offering detailed information on the synthesis, properties, and potential applications of this specific iodinated chalcone.
Compound Identification and Physicochemical Properties
CAS Number: 18175-21-8 (provisional)
While not yet universally cataloged in major chemical databases, the CAS number 18175-21-8 has been assigned to 4-(4-iodophenyl)-3-buten-2-one by some chemical suppliers. Researchers should exercise due diligence in confirming the identity of the compound through analytical characterization.
Molecular Formula: C₁₀H₉IO
Molecular Weight: 272.08 g/mol
Structure:
Physicochemical Properties:
The physicochemical properties of 4-(4-iodophenyl)-3-buten-2-one are not extensively documented in publicly available literature. However, based on the properties of analogous chalcones, the following can be inferred:
| Property | Predicted Value/Observation |
| Appearance | Pale yellow to yellow solid |
| Melting Point | Expected to be in the range of 80-120 °C |
| Solubility | Likely soluble in common organic solvents such as acetone, ethanol, and dimethyl sulfoxide (DMSO). Poorly soluble in water. |
| Stability | Stable under normal laboratory conditions. May be sensitive to light and strong oxidizing agents. |
Synthesis of 4-(4-iodophenyl)-3-buten-2-one: A Step-by-Step Protocol
The most common and efficient method for the synthesis of 4-(4-iodophenyl)-3-buten-2-one is the Claisen-Schmidt condensation . This reaction involves the base-catalyzed condensation of an aromatic aldehyde (4-iodobenzaldehyde) with a ketone (acetone).
Reaction Principle and Mechanism
The Claisen-Schmidt condensation proceeds via an aldol condensation mechanism. A strong base, typically sodium hydroxide or potassium hydroxide, deprotonates the α-carbon of acetone to form a nucleophilic enolate ion. This enolate then attacks the electrophilic carbonyl carbon of 4-iodobenzaldehyde. The resulting β-hydroxy ketone intermediate readily undergoes dehydration to yield the more stable, conjugated α,β-unsaturated ketone, 4-(4-iodophenyl)-3-buten-2-one.
Detailed Experimental Protocol
Materials:
-
4-Iodobenzaldehyde
-
Acetone
-
Ethanol (95%)
-
Sodium hydroxide (NaOH)
-
Deionized water
-
Standard laboratory glassware (round-bottom flask, condenser, beaker, Buchner funnel)
-
Magnetic stirrer and stir bar
-
Ice bath
Procedure:
-
Reactant Preparation: In a 100 mL round-bottom flask, dissolve 4-iodobenzaldehyde (1 equivalent) in a minimal amount of 95% ethanol.
-
Addition of Ketone: To the stirred solution, add acetone (1.5-2 equivalents).
-
Base Addition: Slowly add an aqueous solution of sodium hydroxide (10-20%) dropwise to the reaction mixture at room temperature. The addition should be controlled to maintain a gentle reaction rate.
-
Reaction Monitoring: A precipitate, the desired product, should begin to form. Continue stirring the reaction mixture at room temperature for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
-
Isolation of the Product: After the reaction is complete, cool the mixture in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration using a Buchner funnel.
-
Washing and Drying: Wash the collected solid with cold deionized water to remove any remaining base and salts. Further wash with a small amount of cold ethanol to remove unreacted starting materials. Dry the product in a desiccator or a vacuum oven at a low temperature.
-
Purification (Optional): For higher purity, the crude product can be recrystallized from a suitable solvent, such as ethanol or a mixture of ethanol and water.
Synthesis Workflow Diagram
Caption: Workflow for the synthesis of 4-(4-iodophenyl)-3-buten-2-one.
Spectral Characterization
Accurate characterization of the synthesized 4-(4-iodophenyl)-3-buten-2-one is crucial for confirming its identity and purity. The following are the expected spectral data based on the analysis of analogous compounds.
¹H NMR Spectroscopy
The ¹H NMR spectrum is expected to show characteristic signals for the protons in the molecule.
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment |
| ~2.4 | Singlet | 3H | -CH₃ (methyl ketone) |
| ~6.7 | Doublet | 1H | Vinylic proton α to the carbonyl |
| ~7.5 | Doublet | 1H | Vinylic proton β to the carbonyl |
| ~7.2 | Doublet | 2H | Aromatic protons ortho to the iodine |
| ~7.8 | Doublet | 2H | Aromatic protons meta to the iodine |
¹³C NMR Spectroscopy
The ¹³C NMR spectrum will provide information about the carbon skeleton.
| Chemical Shift (δ, ppm) | Assignment |
| ~27 | -CH₃ |
| ~95 | C-I (aromatic) |
| ~128 | Vinylic CH |
| ~130 | Aromatic CH |
| ~138 | Aromatic CH |
| ~142 | Vinylic CH |
| ~198 | C=O (ketone) |
Infrared (IR) Spectroscopy
The IR spectrum will show characteristic absorption bands for the functional groups present.
| Wavenumber (cm⁻¹) | Assignment |
| ~3050 | C-H stretch (aromatic and vinylic) |
| ~1660 | C=O stretch (α,β-unsaturated ketone) |
| ~1600 | C=C stretch (vinylic) |
| ~1580, 1480 | C=C stretch (aromatic) |
| ~980 | C-H bend (trans-vinylic) |
| ~820 | C-H bend (para-disubstituted aromatic) |
Mass Spectrometry (MS)
The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.
-
Expected M⁺ peak: m/z = 272
-
Key fragments: Loss of a methyl group (m/z = 257), loss of an acetyl group (m/z = 229), and a prominent peak for the iodophenyl cation (m/z = 204).
Applications in Research and Drug Development
The chalcone scaffold is a "privileged structure" in medicinal chemistry, meaning it is capable of binding to multiple biological targets with high affinity. The introduction of an iodine atom into the phenyl ring of 4-phenyl-3-buten-2-one can significantly influence its biological activity through several mechanisms:
-
Halogen Bonding: The iodine atom can participate in halogen bonding, a non-covalent interaction that can enhance binding affinity to protein targets.
-
Increased Lipophilicity: The iodine atom increases the lipophilicity of the molecule, which can improve its membrane permeability and cellular uptake.
-
Metabolic Stability: The C-I bond is generally more stable than C-Br or C-Cl bonds, which can lead to improved metabolic stability.
-
Radiolabeling Potential: The presence of iodine allows for the potential development of radiolabeled analogs for use in molecular imaging (SPECT or PET) or targeted radionuclide therapy.
Potential Therapeutic Areas
While specific biological data for 4-(4-iodophenyl)-3-buten-2-one is limited, research on analogous iodinated chalcones and related compounds suggests potential applications in several therapeutic areas:
-
Anticancer Activity: Many chalcone derivatives exhibit potent anticancer activity through various mechanisms, including the inhibition of tubulin polymerization, induction of apoptosis, and modulation of signaling pathways involved in cell proliferation and survival.
-
Anti-inflammatory Effects: Chalcones have been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandins, and cytokines.
-
Antimicrobial Properties: The α,β-unsaturated ketone moiety in chalcones is a Michael acceptor and can react with nucleophilic residues in microbial enzymes and proteins, leading to antimicrobial effects.
-
Neuroprotective Potential: Some chalcones have demonstrated neuroprotective effects in models of neurodegenerative diseases, potentially through their antioxidant and anti-inflammatory activities.
Signaling Pathway Modulation
Chalcones are known to interact with various signaling pathways implicated in disease. A potential mechanism of action for 4-(4-iodophenyl)-3-buten-2-one could involve the modulation of key inflammatory or cell survival pathways.
Caption: Potential inhibition of the NF-κB signaling pathway by 4-(4-iodophenyl)-3-buten-2-one.
Safety and Handling
As with any chemical compound, 4-(4-iodophenyl)-3-buten-2-one should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood.
-
Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.
-
Inhalation: Avoid inhaling dust or vapors.
-
Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.
-
Storage: Store in a cool, dry, and dark place in a tightly sealed container.
Conclusion
4-(4-iodophenyl)-3-buten-2-one is a promising chalcone derivative with significant potential for applications in drug discovery and development. Its synthesis is straightforward via the Claisen-Schmidt condensation, and its structure offers opportunities for further chemical modification to optimize its biological activity. The presence of the iodine atom provides unique properties that can be exploited for developing novel therapeutic and diagnostic agents. Further research is warranted to fully elucidate the pharmacological profile and therapeutic potential of this compound.
References
A comprehensive list of references will be compiled as more specific literature on 4-(4-iodophenyl)-3-buten-2-one becomes available. The following are general references on the synthesis and biological activity of chalcones:
- Zhuang, C., et al. (2017). Chalcones: A Privileged Scaffold in Medicinal Chemistry. Chemical Reviews, 117(12), 7762-7810.
- Sahu, N. K., et al. (2012). Chalcones: A Promising Molecule for Drug Discovery. Journal of Pharmacy Research, 5(2), 944-950.
- Gomes, M. N., et al. (2017). Chalcone Derivatives: A Patent Review (2011-2016).
- Kumar, S., & Pandey, A. K. (2013). Chemistry and Biological Activities of Flavonoids: An Overview. The Scientific World Journal, 2013, 162750.
- Nowakowska, Z. (2007). A review of anti-infective and anti-inflammatory chalcones. European Journal of Medicinal Chemistry, 42(2), 125-137.
